Cas no 6284-40-8 (Meglumine)

Meglumine is an inactive pharmaceutical ingredient that acts as a pH adjuster and stabilizer in various formulations, including injectable solutions and ophthalmic preparations. Its key advantages lie in its ability to improve the solubility of active ingredients, enhance product stability, and provide buffering capacity, making it a valuable component in drug development and manufacturing.

Meglumine structure

Product Name:Meglumine

CAS No:6284-40-8

MF:C₇H₁₇NO₅

MW:195.213582754135

MDL:MFCD00004707

CID:46571

PubChem ID:8567

Update Time:2026-05-14

Meglumine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-D-glucamine
- 1-DEOXY-1-(METHYLAMINO)-D-GLUCITOL
- 1-DEOXY-1-(METHYLAMINO)GLUCITOL
- 1-DEOXY-1-METHYLAMINOSORBITOL
- D-GLUCITOL, 1-DEOXY-1-(METHYLAMINO)-D(-)-N-METHYLGLUCAMINE
- MEGLUMINE
- N-METHYL-D(-)-GLUCAMINE
- N-METHYLGLUCAMINE
- 1-deoxy-1-(methylamino)-d-glucito
- 1-Deoxy-1-(methylamino)hexitol
- Glucitol, 1-deoxy-1-(methylamino)-, D-Meglumin
- Methylglucamin
- Methylglucamine
- N-Methyl-D-Glu
- METHYL GLUCAMINE MEGLUMINE
- MEGLUMINE, USP
- N-Methylglucamine (Meglumine)
- N-Methyl-D-Glucamine(Meglumine)
- Meglumin
- MegluMine (AS)
- 葡甲胺
- Meglumina
- D-Glucitol, 1-deoxy-1-(methylamino)-
- N-Methylsorbitylamine
- Megluminum
- Megluminum [INN-Latin]
- Meglumina [INN-Spanish]
- Sorbitol, 1-deoxy-1-methylamino-
- (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
- (2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentaol
- D-(-)-N-Methylglucamine
- Meglumine
- MDL： MFCD00004707
- Inchi： 1S/C7H17NO5/c1-8-2-4(10)6(12)7(13)5(11)3-9/h4-13H,2-3H2,1H3/t4-,5+,6+,7+/m0/s1
- InChI Key： MBBZMMPHUWSWHV-BDVNFPICSA-N
- SMILES： O([H])[C@]([H])([C@]([H])(C([H])([H])N([H])C([H])([H])[H])O[H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[H])O[H]
- BRN： 385906

Computed Properties

Exact Mass: 195.11100
Monoisotopic Mass: 195.110673
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -2.8
Topological Polar Surface Area: 113

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.2669 (rough estimate)
Melting Point: 129-131.5 °C (lit.)
Boiling Point: 331.88°C (rough estimate)
Flash Point: 251.6±19.3 °C
Refractive Index: -16.5 ° (C=2, H2O)
PH: 11 (10g/l, H2O, 20℃)
Solubility: H2O: 0.1 g/mL, clear, colorless
Water Partition Coefficient: 100 g/100 mL (25 ºC)
PSA: 113.18000
LogP: -2.96740
Merck: 6078
Sensitiveness: Air Sensitive & Hygroscopic
Specific Rotation: -16.5 º (c=10, H2O, on dry sub)
Optical Activity: [α]20/D −16.5±0.5°, c = 2% in H2O
Solubility: It is easily soluble in water, slightly soluble in ethanol (1.2g at 25 ℃ and 21g at 70 ℃ in 100ml ethanol), and almost insoluble in chloroform.
Vapor Pressure: 0.0±2.8 mmHg at 25°C

Meglumine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
FLUKA BRAND F CODES：3-10-23
RTECS：LZ4295770
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38
Safety Term：S24/25

Meglumine Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922199090

Overview:

2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Meglumine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	8183180250	Meglumine	6284-40-8	for resolution of racemates for synthesis	250G	279.38	2021-05-17
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	66930-100G	Meglumine	6284-40-8	99.0%	100g	¥612.63	2023-10-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	66930-500G	Meglumine	6284-40-8	99.0%	500g	¥1747.53	2023-10-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	V900433-25G	Meglumine	6284-40-8	99%	25G	￥123.01	2022-02-21

Meglumine Production Method

Production Method 1

6284-40-8

1184581-58-5

6284-40-8

594839-88-0

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid ; rt → 110 °C
1.2 Reagents: Triethylamine ; 60 - 80 °C

Reference

: Novel crystalline form of tafamidis and its process thereof

, India, , ,

Production Method 2

6284-40-8

1395964-06-3

6284-40-8

594839-88-0

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 25 - 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1.5 - 2, 25 - 35 °C
1.3 Solvents: Isopropanol , Water ; 25 °C → 75 °C

Reference

: An improved process for the preparation of tafamidis and tafamidis meglumine

, India, , ,

Production Method 3

6284-40-8

594839-88-0

6284-40-8

594839-88-0

Reaction Conditions

1.1 Solvents: Acetone ; 2 h, 55 - 65 °C

Reference

: Novel process for the preparation of 6-carboxy-2-(3,5-dichlorophenyl)-benzoxazole and its pharmaceutically acceptable salts

, India, , ,

Production Method 4

80529-93-7

6284-40-8

80529-93-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

Graphene Oxide Enhances Cellular Delivery of Hydrophilic Small Molecules by Co-incubation

Hung, Andy H.; Holbrook, Robert J.; Rotz, Matthew W.; Glasscock, Cameron J.; Mansukhani, Nikhita D.; et al, ACS Nano, 2014, 8(10), 10168-10177

Production Method 5

6284-40-8

1395964-06-3

6284-40-8

594839-88-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , Water ; 3 h, 50 - 55 °C; 55 °C → 45 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 45 °C
1.3 45 °C

Reference

: Process for preparation of tafamidis meglumine

, World Intellectual Property Organization, , ,

Production Method 6

6284-40-8

594839-88-0

6284-40-8

594839-88-0

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; 0.5 h, 70 °C → 80 °C

Reference

: Preparation of tafamidis meglumine and intermediates thereof

, China, , ,

Production Method 7

6284-40-8

1395964-06-3

6284-40-8

594839-88-0

Reaction Conditions

1.1 25 - 35 °C; 6 h, 25 - 35 °C

Reference

: Solid state forms of 6-carboxy-2-(3,5-dichlorophenyl)-benzoxazole of formula-I and pharmaceutically acceptable salts thereof

, World Intellectual Property Organization, , ,

Meglumine Raw materials

Meglumine Preparation Products

Meglumine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:6284-40-8)Meglumine

Order Number:LE18586;LE6304;LE1644401

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:19

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:6284-40-8)Meglumine

Order Number:1644401;sfd14604

Stock Status:in Stock

Quantity:Company Customization/200kg

Purity:98%/99.9%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Meglumine Spectrogram

1H NMR

300 MHz

DMSO

GC-MS

13C NMR

Meglumine Related Literature

1. Complexation of boric acid with the N-methyl-D-glucamine group in solution and in crosslinked polymer

Kazuhisa Yoshimura,Yoshinobu Miyazaki,Fumio Ota,Shiro Matsuoka,Hirofumi Sakashita J. Chem. Soc. Faraday Trans. 1998 94 683
2. Structural modifications that increase gut restriction of bile acid derivatives

Ali Nakhi,Henry L. Wong,Melissa Weldy,Alexander Khoruts,Michael J. Sadowsky,Peter I. Dosa RSC Med. Chem. 2021 12 394
3. Amphipathic 1,3-oxazolidines from N-alkyl glucamines and benzaldehydes: stereochemical and mechanistic studies

Esther Matamoros,Pedro Cintas,Juan C. Palacios New J. Chem. 2021 45 4365
4. Equilibrium, kinetic and thermodynamic study of pesticides removal from water using novel glucamine-calix[4]arene functionalized magnetic graphene oxide

Hamid Rashidi Nodeh,Muhammad Afzal Kamboh,Wan Aini Wan Ibrahim,Binta Hadi Jume,Hassan Sereshti,Mohd Marsin Sanagi Environ. Sci.: Processes Impacts 2019 21 714
5. Tailoring thermotropic cubic mesophases: amphiphilic polyhydroxy derivatives

Konstanze Borisch,Siegmar Diele,Petra G?ring,Horst Kresse,Carsten Tschierske J. Mater. Chem. 1998 8 529

6284-40-8 (Meglumine) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:6284-40-8)Meglumine

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:6284-40-8)Meglumine

Purity:98%/99.9%

Quantity:Company Customization/200kg

Price ($):Inquiry/Inquiry

Cas no 6284-40-8 (Meglumine)

Meglumine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Meglumine Security Information

Meglumine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Meglumine Pricemore >>

Meglumine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Meglumine Raw materials

Meglumine Preparation Products

Meglumine Suppliers

Meglumine Spectrogram

Meglumine Related Literature

6284-40-8 (Meglumine) Related Products